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Content Type: Technical Safety & Application Guide Subject: (R)-4-N-Cbz-3-

hydroxymethylmorpholine (CAS: 441717-93-7) Audience: Medicinal Chemists, Process Safety

Engineers, and Drug Development Leads

Executive Summary: The Chiral Scaffold Imperative
(R)-4-Cbz-3-hydroxymethylmorpholine is a high-value chiral building block extensively

utilized in the synthesis of pharmaceutical intermediates, particularly for dopamine receptor

antagonists (e.g., D4R selectivity) and kinase inhibitors. Unlike simple solvents or reagents, this

compound represents a "chiral pool" investment; its enantiomeric purity is critical for the

biological activity of the final drug substance.

This guide transcends the standard MSDS by integrating safety compliance with synthetic

strategy. We analyze the compound not just as a hazard, but as a reactive intermediate

requiring specific environmental controls to maintain its stereochemical integrity and chemical

stability.
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Physicochemical Identity & Safety Profile
This section consolidates critical data points. Note the divergence in toxicity classification

compared to its Boc-protected counterparts; the Cbz-derivative is often classified with higher

acute toxicity precautions.

Table 1: Chemical Identity & Physical Constants
Property Specification

Chemical Name
Benzyl (3R)-3-(hydroxymethyl)morpholine-4-

carboxylate

Common Name (R)-4-Cbz-3-hydroxymethylmorpholine

CAS Number 441717-93-7

Molecular Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol

Physical State Viscous Oil (Colorless to pale yellow)

Solubility
Soluble in DMSO, Methanol, DCM, Ethyl

Acetate

Predicted Boiling Point ~322°C (at 760 mmHg)

Chirality (R)-Enantiomer

Risk Assessment: GHS Classification
Signal Word:WARNING (Treat as High Potency in R&D settings)

Acute Toxicity (Oral): Category 3 (H301) – Toxic if swallowed.

Skin Corrosion/Irritation: Category 2 (H315).[1][2][3]

Serious Eye Damage/Irritation: Category 2A (H319).[3]

STOT - Single Exposure: Category 3 (H335) – Respiratory tract irritation.[4]
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Scientist's Note: While many morpholine derivatives are merely "Harmful" (H302), the H301

classification for this specific intermediate mandates the use of a fume hood and double-gloving

protocols. Do not handle on an open bench.

Emergency Response Protocols (Self-Validating
Systems)
In the event of exposure, immediate action is required.[2][3][4][5][6] The following workflow

utilizes a "Check-Act-Verify" loop to ensure safety.

Diagram 1: Acute Exposure Decision Logic
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EXPOSURE INCIDENT

Identify Exposure Route

Skin/Eye Contact Inhalation Ingestion

ACTION: Flush 15+ mins
Remove Contaminated Clothing

ACTION: Move to Fresh Air
Support Breathing

ACTION: Rinse Mouth
DO NOT Induce Vomiting

Medical Evaluation
(Present SDS H301)

Click to download full resolution via product page

Caption: Decision matrix for acute exposure. Note that for H301 (Toxic if swallowed), medical

attention is non-negotiable.

Handling, Storage & Stability Strategy
The stability of the Carbobenzyloxy (Cbz) group and the primary alcohol is the primary concern

during storage.

The Cold Chain Imperative
Requirement: Store at 2–8°C (Refrigerator).
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Causality: The primary alcohol moiety is susceptible to slow oxidation to the aldehyde or

carboxylic acid if exposed to heat and air over prolonged periods. Additionally, carbamates

can undergo slow degradation or hydrolysis under humid, warm conditions.

Protocol: Store under an inert atmosphere (Argon or Nitrogen) in a tightly sealed vial.

Handling Decision Matrix
PPE: Nitrile gloves (double layer recommended due to oil formulation permeation risks),

safety goggles, and lab coat.

Engineering Controls: All weighing and transfer operations must occur inside a Chemical

Fume Hood.

Incompatibility: Avoid strong oxidizing agents (reacts with alcohol) and strong acids/bases

(potential Cbz cleavage or hydrolysis).

Synthetic Utility & Application
As a Senior Application Scientist, it is crucial to understand how to manipulate this building

block without degrading it. The (R)-4-Cbz-3-hydroxymethylmorpholine offers two distinct

reactive handles:

The -OH Group: Ready for oxidation (Swern/Dess-Martin) or conversion to a leaving group

(Mesylate/Tosylate).

The Cbz Group: A robust amine protecting group stable to acidic conditions (unlike Boc) but

removable via hydrogenolysis.

Diagram 2: Synthetic Divergence Pathway
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Caption: Synthetic divergence. Path A removes the protecting group; Path B modifies the side

chain while retaining N-protection.

Validated Protocol: Cbz Deprotection (Hydrogenolysis)
To access the free amine for subsequent coupling.

Dissolution: Dissolve 1.0 eq of (R)-4-Cbz-3-hydroxymethylmorpholine in Methanol (0.1 M

concentration).

Catalyst: Add 10 wt% Pd/C (Palladium on Carbon). Safety: Wet the catalyst with solvent

under inert gas to prevent ignition.

Reaction: Stir under a balloon of H₂ gas (1 atm) at Room Temperature for 2–4 hours.

Monitoring: Monitor by TLC or LCMS (Disappearance of UV-active Cbz group; product is

non-UV active, use Ninhydrin stain).

Workup: Filter through a Celite pad to remove Pd/C. Concentrate filtrate to yield (R)-3-

hydroxymethylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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